Cas no 949081-43-0 (Methyl 4-methylpiperidine-4-carboxylate hydrochloride)

• Product Name: Methyl 4-methylpiperidine-4-carboxylate hydrochloride
• CAS No: 949081-43-0
• MF: C₈H₁₆ClNO₂
• MW: 193.671141624451
• MDL: MFCD11045796
• CID: 1077869
• PubChem ID: 56773794
• Update Time: 2025-11-02

Methyl 4-methylpiperidine-4-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl 4-methylpiperidine-4-carboxylate hydrochloride
• 4-METHYL-PIPERIDINE-4-CARBOXYLIC ACID METHYL ESTER HYDROCHLORIDE
• methyl 4-methylpiperidine-4-carboxylate hcl
• METHYL 4-METHYL-4-PIPERIDINECARBOXYLATE HYDROCHLORIDE
• AMY34184
• 4189AF
• PB10862
• AB0198744
• Methyl 4-methylpiperidine-4-carboxylatehydrochloride
• Methyl 4-methyl-4-piperidinecarboxylate hydrochloride, AldrichCPR
• Methyl 4-methylpiperidine-4-carbox
• ZMB08143
• methyl4-methylpiperidine-4-carboxylatehydrochloride
• EN300-25390133
• Methyl 4-methylpiperidine-4-carboxylate--hydrogen chloride (1/1)
• AS-34912
• SY097153
• JWOIOCYCJNBEQY-UHFFFAOYSA-N
• A859231
• 949081-43-0
• methyl 4-methylpiperidine-4-carboxylate;hydrochloride
• MFCD11045796
• DTXSID30718303
• CS-0049027
• SCHEMBL3543814
• AKOS024258308
• ALBB-016691
• DB-263208
• 4-PIPERIDINECARBOXYLIC ACID, 4-METHYL-, METHYL ESTER, HYDROCHLORIDE

• MDL： MFCD11045796
• Inchi： 1S/C8H15NO2.ClH/c1-8(7(10)11-2)3-5-9-6-4-8;/h9H,3-6H2,1-2H3;1H
• InChI Key： JWOIOCYCJNBEQY-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(C1(C)CCNCC1)=O

Computed Properties

• Exact Mass: 193.0869564g/mol
• Monoisotopic Mass: 193.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 150
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3

Methyl 4-methylpiperidine-4-carboxylate hydrochloride Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on Methyl 4-methylpiperidine-4-carboxylate hydrochloride

Methyl 4-methylpiperidine-4-carboxylate hydrochloride: A Versatile Building Block in Modern Chemistry

Methyl 4-methylpiperidine-4-carboxylate hydrochloride (CAS No. 949081-43-0) is a highly valuable chemical intermediate with growing importance in pharmaceutical research and specialty chemical synthesis. This piperidine derivative combines the structural features of a methyl ester and a hydrochloride salt, making it particularly useful for various synthetic applications. The compound's unique 4-methylpiperidine-4-carboxylate structure provides both lipophilic character and hydrogen bonding capacity, properties that are increasingly sought after in drug discovery programs.

The pharmaceutical industry has shown particular interest in Methyl 4-methylpiperidine-4-carboxylate HCl as it serves as a key precursor for numerous bioactive molecules. Recent trends in medicinal chemistry emphasize the importance of piperidine derivatives in developing central nervous system (CNS) drugs, where this compound's structural features can contribute to blood-brain barrier penetration. Researchers frequently search for "piperidine carboxylate derivatives" and "methyl ester hydrochloride applications" when exploring novel synthetic routes, reflecting the compound's relevance in current scientific investigations.

From a chemical perspective, Methyl 4-methylpiperidine-4-carboxylate hydrochloride demonstrates excellent solubility in polar solvents, a property that enhances its utility in various reaction conditions. The hydrochloride salt form improves stability and handling characteristics compared to the free base, addressing common challenges in compound storage and transportation. These practical advantages explain why queries like "handling piperidine carboxylate salts" and "solubility of methyl piperidine esters" appear frequently in chemical literature searches.

In synthetic applications, this compound serves as a versatile building block for constructing more complex molecular architectures. The 4-position methyl group introduces steric effects that can influence reaction outcomes, while the carboxylate moiety provides opportunities for further functionalization. Organic chemists often investigate "functionalization of 4-methylpiperidine derivatives" and "ester hydrolysis conditions for piperidine compounds," highlighting the compound's role in methodological development.

The growing demand for Methyl 4-methylpiperidine-4-carboxylate hydrochloride reflects broader trends in pharmaceutical chemistry, where constrained ring systems like piperidine scaffolds continue to gain prominence. As research into GPCR-targeted drugs and enzyme inhibitors advances, the need for such specialized intermediates increases correspondingly. This explains the rising search volume for terms like "piperidine building blocks for drug discovery" and "modified piperidine synthesis" across scientific databases.

Quality control aspects of Methyl 4-methylpiperidine-4-carboxylate HCl have also become a focus area, with analytical chemists developing precise methods for purity assessment. The compound's characterization typically involves techniques like HPLC, NMR, and mass spectrometry, addressing common queries about "analytical methods for piperidine derivatives" and "quality standards for pharmaceutical intermediates." These analytical considerations are crucial for researchers who require high-purity materials for sensitive applications.

Looking forward, the applications of Methyl 4-methylpiperidine-4-carboxylate hydrochloride are expected to expand into new areas of chemical research. The compound's structural features make it a candidate for developing novel materials beyond pharmaceutical applications, including specialty polymers and catalysts. This potential explains emerging searches for "piperidine derivatives in material science" and "heterocyclic compounds for advanced applications," indicating broadening interest across multiple scientific disciplines.

For researchers working with Methyl 4-methylpiperidine-4-carboxylate hydrochloride, proper storage conditions are essential to maintain compound integrity. The material should be kept in a cool, dry environment, protected from moisture and strong light. These handling requirements generate frequent searches for "storage of hydrochloride salts" and "stability of methyl esters," underscoring the practical knowledge needed to work effectively with this valuable chemical intermediate.

The synthesis of Methyl 4-methylpiperidine-4-carboxylate HCl typically involves multi-step procedures starting from commercially available piperidine precursors. Process chemists continue to optimize these routes, leading to queries about "efficient synthesis of 4-substituted piperidines" and "esterification methods for nitrogen heterocycles." These methodological improvements contribute to the compound's accessibility and cost-effectiveness for various research applications.

In conclusion, Methyl 4-methylpiperidine-4-carboxylate hydrochloride (CAS No. 949081-43-0) represents an important tool in modern chemical research, particularly in pharmaceutical development. Its unique combination of structural features addresses multiple needs in drug design, while its synthetic versatility supports diverse applications. As scientific interest in piperidine-based compounds continues to grow, this intermediate will likely maintain its position as a valuable resource for researchers exploring new frontiers in medicinal chemistry and beyond.